Cas no 885459-54-1 (ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate)

Ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate is a heterocyclic compound featuring a thienopyrimidine core, functionalized with chloro, dimethylaminomethyl, and ester substituents. This structure confers versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a key intermediate for the development of biologically active molecules. The presence of reactive sites, including the chloro and ester groups, allows for further derivatization, enabling the synthesis of diverse analogs. Its well-defined crystalline form ensures consistent purity and stability, making it suitable for research and industrial-scale processes. The compound's balanced lipophilicity and electronic properties enhance its utility in drug discovery, particularly for targeting enzyme inhibition or receptor modulation.

ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate structure

885459-54-1 structure

Product Name:ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate

CAS No:885459-54-1

MF:C₁₃H₁₆ClN₃O₂S

MW:313.803040504456

CID:3106380

PubChem ID:3735049

Update Time:2025-06-07

ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- <br>ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6- carboxylate
- ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
- 885459-54-1
- ethyl4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
- DTXSID501126668
- CS-0220746
- EN300-07429
- Z119990138
- Inchi： 1S/C13H16ClN3O2S/c1-5-19-13(18)10-7(2)9-11(14)15-8(6-17(3)4)16-12(9)20-10/h5-6H2,1-4H3
- InChI Key： MCMGNAXSSWZJIU-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC(CN(C)C)=N1)SC(C(=O)OCC)=C2C

Computed Properties

Exact Mass: 313.0651756Da
Monoisotopic Mass: 313.0651756Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 83.6Å²

ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM392154-1g	ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	885459-54-1	95%+	1g	$***	2023-03-30
Chemenu	CM392154-5g	ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	885459-54-1	95%+	5g	$***	2023-03-30
Chemenu	CM392154-10g	ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	885459-54-1	95%+	10g	$***	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN21763-1G	ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	885459-54-1	95%	1g	￥ 1,716.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN21763-5G	ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	885459-54-1	95%	5g	￥ 5,273.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN21763-10G	ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	885459-54-1	95%	10g	￥ 7,900.00	2023-04-13
Enamine	EN300-07429-0.05g	ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	885459-54-1	75%	0.05g	$66.0	2023-10-28
Enamine	EN300-07429-0.1g	ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	885459-54-1	75%	0.1g	$98.0	2023-10-28
Enamine	EN300-07429-0.25g	ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	885459-54-1	75%	0.25g	$142.0	2023-10-28
Enamine	EN300-07429-0.5g	ethyl 4-chloro-2-[(dimethylamino)methyl]-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	885459-54-1	75%	0.5g	$271.0	2023-10-28